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Compound of Interest

Compound Name: Nickel(II) Dibutyldithiocarbamate

Cat. No.: B086654 Get Quote

Application Note & Protocol

Introduction
Nickel(II) dibutyldithiocarbamate (NDBC) is a highly effective antioxidant and antiozonant for

a variety of synthetic rubbers. Its primary function is to protect elastomeric materials from

degradation caused by exposure to oxygen, ozone, heat, and UV radiation, thereby extending

the service life of rubber products. NDBC is particularly valued for its ability to provide

protection in dynamic applications where flexing and exposure to the elements can lead to

cracking and deterioration. This document provides detailed application notes, experimental

protocols, and performance data for the use of NDBC as an antioxidant in synthetic rubbers. It

is intended for researchers, scientists, and professionals in the fields of polymer chemistry and

material science.

Physical and Chemical Properties
NDBC is a dark green powder with good stability under normal storage conditions. Key

properties are summarized in the table below.
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Property Value

Chemical Name Nickel(II) bis(N,N-dibutyldithiocarbamate)

CAS Number 13927-77-0

Molecular Formula C₁₈H₃₆N₂NiS₄

Molecular Weight 467.45 g/mol

Appearance Dark green powder

Melting Point 86-89 °C

Solubility

Soluble in chloroform, benzene, and carbon

disulfide; sparingly soluble in acetone; insoluble

in water.

Applications in Synthetic Rubbers
NDBC is a versatile antioxidant recommended for use in a range of synthetic rubbers,

including:

Styrene-Butadiene Rubber (SBR)

Nitrile-Butadiene Rubber (NBR)

Chloroprene Rubber (CR)

Ethylene Propylene Diene Monomer (EPDM) Rubber

Butadiene Rubber (BR)

Butyl Rubber (IIR)

In these elastomers, NDBC provides protection against oxidative degradation, ozone attack,

and UV-induced aging. It is often used as a co-accelerator in sulfur vulcanization systems.

Quantitative Performance Data
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The effectiveness of an antioxidant is typically evaluated by measuring the retention of

mechanical properties after accelerated aging. The following table summarizes typical dosage

levels and expected performance improvements with the use of NDBC in various synthetic

rubbers. It is important to note that specific performance will vary depending on the full

compound formulation and curing system.

Synthetic
Rubber

Typical
Dosage
(phr)

Performanc
e Metric

Without
NDBC
(Control)

With NDBC

Compariso
n with other
Antioxidant
s

SBR 0.5 - 3.0

Retention of

Tensile

Strength after

Aging (%)

~50-60% >70%

Comparable

or superior to

some

phenolic

antioxidants.

NBR 1.0 - 2.0

Retention of

Elongation at

Break after

Aging (%)

~40-50% >60%

Offers good

heat aging

resistance.

CR 1.0 - 2.0

Ozone

Resistance

(Static/Dyna

mic)

Poor Excellent

Superior to

many amine-

based

antiozonants

in preventing

cracking.

EPDM 1.0 - 2.0 UV Stability Fair Good

Acts as an

effective UV

stabilizer,

reducing

surface

degradation.

phr: parts per hundred rubber
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One study on natural rubber vulcanizates exposed to ozone and sunlight under static stress

found that the rubber containing Nickel(II) dibutyldithiocarbamate performed the best,

showing only minor surface checking compared to compounds with other antioxidants like a p-

phenetidine derivative, a diphenylamine product, or waxy materials which exhibited more

significant checking and cracking.[1]

Antioxidant Mechanism
NDBC functions through a multi-faceted mechanism to protect synthetic rubbers from

degradation. It acts as both a radical scavenger and a peroxide decomposer.

1. Radical Scavenging: During oxidative degradation, highly reactive free radicals (R•) and

peroxy radicals (ROO•) are formed, which propagate a chain reaction leading to the breakdown

of the polymer chains. NDBC can donate a hydrogen atom or an electron to these radicals,

converting them into more stable, non-reactive species and terminating the degradation cycle.

2. Peroxide Decomposition: Hydroperoxides (ROOH) are unstable intermediates formed during

oxidation that can decompose into more free radicals, accelerating the aging process. NDBC

catalytically decomposes these hydroperoxides into non-radical, stable products, such as

alcohols, thus preventing further chain reactions. Research suggests that alkylperoxy radicals

(ROO•) are reduced by the nickel complex to an alcohol (ROH), while the nickel complex is

oxidized in the process.[2]
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Caption: Oxidative degradation cycle in synthetic rubber and the intervention points of

Nickel(II) dibutyldithiocarbamate (NDBC).

Experimental Protocols
The following protocols provide a general framework for evaluating the antioxidant efficacy of

NDBC in a synthetic rubber formulation. Styrene-Butadiene Rubber (SBR) is used as an

example.

I. Rubber Compounding
This protocol describes the preparation of a rubber compound using a two-roll mill.
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Materials and Equipment:

Styrene-Butadiene Rubber (SBR)

Carbon Black (e.g., N330)

Zinc Oxide (ZnO)

Stearic Acid

Sulfur

Accelerator (e.g., CBS - N-Cyclohexyl-2-benzothiazolesulfenamide)

Nickel(II) Dibutyldithiocarbamate (NDBC)

Two-roll mill

Procedure:

Mastication: Pass the SBR through the tight nip of the two-roll mill several times to soften it.

Incorporation of Activators and Antioxidant: Add zinc oxide, stearic acid, and NDBC to the

milled SBR. Ensure thorough mixing until a homogenous blend is achieved.

Filler Addition: Gradually add the carbon black to the rubber compound. Continue milling until

the filler is well dispersed.

Addition of Curatives: Finally, add the sulfur and accelerator to the compound. Mix for a short

period to ensure dispersion without initiating vulcanization (scorching).

Sheeting Out: Sheet out the compounded rubber to the desired thickness for vulcanization.
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Start: Raw SBR

Mastication on Two-Roll Mill

Add ZnO, Stearic Acid, NDBC

Add Carbon Black

Add Sulfur, Accelerator

Sheet Out Compound

End: Unvulcanized Rubber Sheet
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Caption: General workflow for compounding synthetic rubber with NDBC.

II. Vulcanization
This protocol outlines the curing of the rubber compound to form a vulcanized sheet.

Materials and Equipment:

Unvulcanized rubber sheet
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Vulcanization press with heated platens

Mold

Procedure:

Pre-heating: Preheat the vulcanization press to the desired temperature (e.g., 150-160 °C for

SBR).

Molding: Place a weighed amount of the unvulcanized rubber sheet into the mold.

Curing: Place the mold in the preheated press and apply pressure (e.g., 10-15 MPa). The

vulcanization time will depend on the specific formulation and can be determined using a

rheometer (typically t90 + 2 minutes).[3][4]

Cooling and Demolding: After the specified time, remove the mold from the press and cool it

before demolding the vulcanized rubber sheet.

III. Accelerated Aging
This protocol is based on the ASTM D573 standard for accelerated aging of rubber in an air

oven.[1][3][4][5][6][7][8][9][10]

Materials and Equipment:

Vulcanized rubber sheet

Dumbbell-shaped die cutter

Air-circulating oven

Procedure:

Specimen Preparation: Cut dumbbell-shaped test specimens from the vulcanized rubber

sheet using the die cutter.[1][10]

Initial Property Measurement: Measure the initial tensile strength and elongation at break of

a set of unaged specimens according to ASTM D412.
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Aging: Suspend the remaining specimens in the preheated air-circulating oven at a specified

temperature (e.g., 70 °C or 100 °C) for a defined period (e.g., 24, 48, 72 hours). Ensure the

specimens are not in contact with each other.[1][10]

Post-Aging Conditioning: After the aging period, remove the specimens from the oven and

allow them to cool to room temperature for at least 24 hours in a strain-free state.

Final Property Measurement: Measure the tensile strength and elongation at break of the

aged specimens.

Data Analysis: Calculate the percentage retention of tensile strength and elongation at break

to evaluate the antioxidant performance of NDBC.
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Caption: Experimental workflow for accelerated aging and performance evaluation.

Conclusion
Nickel(II) dibutyldithiocarbamate is a robust and versatile antioxidant for a wide array of

synthetic rubbers. Its dual-action mechanism of radical scavenging and peroxide

decomposition provides excellent protection against the deleterious effects of oxidative and

environmental aging. The provided protocols offer a standardized approach for researchers
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and scientists to evaluate the efficacy of NDBC in their specific rubber formulations, leading to

the development of more durable and long-lasting elastomeric products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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